3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide

• IUPAC Name: 3-bromo-N-[1-(thiophene-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]benzamide
• InChI: InChI=1S/C21H17BrN2O2S/c22-16-6-1-4-15(12-16)20(25)23-17-9-8-14-5-2-10-24(18(14)13-17)21(26)19-7-3-11-27-19/h1,3-4,6-9,11-13H,2,5,10H2,(H,23,25)
• InChI Key: IJSJPLKNOXMDML-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C=C2)NC(=O)C3=CC(=CC=C3)Br)N(C1)C(=O)C4=CC=CS4
• Molecular Formula: C21H17BrN2O2S
• Molecular Weight: 441.3 g/mol

Description

3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has shown promising results in scientific research, and its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions are discussed in detail below.

Mechanism of Action

The mechanism of action of 3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins, including histone deacetylases (HDACs) and topoisomerases. HDACs are enzymes that play a role in gene expression and have been implicated in the development of cancer. Topoisomerases are enzymes that are involved in DNA replication and have been targeted by anticancer drugs.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can induce apoptosis and inhibit cell proliferation in cancer cells. It has also been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide in lab experiments include its potential as a tool for studying the function of certain enzymes and proteins, its anticancer properties, and its anti-inflammatory and neuroprotective effects. However, the limitations of using this compound include its complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide. One direction is to further investigate its potential as a drug candidate for various diseases, including cancer and neurodegenerative disorders. Another direction is to study its mechanism of action in more detail, including its interactions with specific enzymes and proteins. Additionally, research could be conducted to optimize the synthesis method for this compound and to improve its purity and yield. Finally, more studies could be done to assess the potential toxicity of this compound and to develop strategies to mitigate any adverse effects.

Scientific Research Applications

3-bromo-N-(1-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl)benzamide has potential applications in various scientific fields. In medicinal chemistry, this compound has been studied for its anticancer properties. It has been shown to inhibit the growth of cancer cells in vitro and in vivo by inducing apoptosis and inhibiting cell proliferation. In biochemistry, this compound has been used as a tool to study the function of certain enzymes and proteins. In pharmacology, this compound has been investigated for its potential as a drug candidate for various diseases.